2-((3,5-dimethylisoxazol-4-yl)sulfonyl)-8-fluoro-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one

• IUPAC Name: 5-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-13-fluoro-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one
• InChI: InChI=1S/C16H15FN4O4S/c1-9-15(10(2)25-19-9)26(23,24)20-6-5-13-12(8-20)16(22)21-7-11(17)3-4-14(21)18-13/h3-4,7H,5-6,8H2,1-2H3
• InChI Key: ZNOYTYCJMNPYTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCC3=C(C2)C(=O)N4C=C(C=CC4=N3)F
• Molecular Formula: C16H15FN4O4S
• Molecular Weight: 378.4 g/mol

Description

2-((3,5-dimethylisoxazol-4-yl)sulfonyl)-8-fluoro-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one is a useful research compound. Its molecular formula is C16H15FN4O4S and its molecular weight is 378.38. The purity is usually 95%.
BenchChem offers high-quality 2-((3,5-dimethylisoxazol-4-yl)sulfonyl)-8-fluoro-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3,5-dimethylisoxazol-4-yl)sulfonyl)-8-fluoro-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

The compound 2-((3,5-dimethylisoxazol-4-yl)sulfonyl)-8-fluoro-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one is part of a broader class of chemicals that have garnered interest for their potential applications in various fields of scientific research, particularly due to their structural and functional diversity. While the exact compound's direct studies are scarce, the research on similar compounds provides insight into the potential applications and methodologies relevant to studying such a compound.

• Antiproliferative Activity : Derivatives of pyrido[1,2-a]pyrimidin-4-one have been synthesized and evaluated for antiproliferative effects against human cancer cell lines. Compounds in this class have shown good activity on various cell lines, indicating potential for anticancer agent development (Mallesha et al., 2012).

• Fluorescent Molecular Probes : Derivatives embodying sulfonyl groups have been explored as fluorescent solvatochromic dyes. Such compounds exhibit strong solvent-dependent fluorescence, which can be used in developing ultrasensitive fluorescent molecular probes for studying biological events and processes (Diwu et al., 1997).

• Antioxidant Activity : Structural modifications of pyrimidines, including the introduction of sulfonyl groups, have been investigated for antioxidant activity. The in vitro evaluation of synthesized compounds has shown significant scavenging effects on radicals, suggesting utility in antioxidant therapy (Chaban et al., 2013).

• Antimicrobial Evaluation : Novel pyrazolopyrimidine derivatives incorporating sulfonyl moieties have demonstrated antimicrobial activity. Some derivatives exceeded the activity of reference drugs against various bacteria and fungi, highlighting their potential as antimicrobial agents (Alsaedi et al., 2019).